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Autocamtide 2, Amide in Research: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Autocamtide 2, amide is a synthetic peptide that serves as a highly specific and selective

substrate for Calcium/Calmodulin-dependent Protein Kinase II (CaMKII).[1][2] Derived from the

autophosphorylation site (Thr286) of the alpha subunit of CaMKII, this peptide is an

indispensable tool for the accurate measurement of CaMKII activity in various research and

drug discovery applications.[3] Its high selectivity makes it a superior substrate for

differentiating CaMKII activity from that of other kinases such as Protein Kinase A (PKA) and

Protein Kinase C (PKC).[3] This guide provides an in-depth overview of the fundamental

principles and practical methodologies for the utilization of Autocamtide 2, amide in research.

Core Principles
Autocamtide 2, amide is a linear peptide with the amino acid sequence Lys-Lys-Ala-Leu-Arg-

Arg-Gln-Glu-Thr-Val-Asp-Ala-Leu (KKALRRQETVDAL).[1][4] The threonine residue within this

sequence is the target for phosphorylation by CaMKII. The principle behind its use lies in the

enzymatic transfer of the gamma-phosphate from ATP to this threonine residue, catalyzed by

active CaMKII. The rate of this phosphorylation event is directly proportional to the activity of
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the CaMKII enzyme. By measuring the amount of phosphorylated Autocamtide 2, amide or

the amount of ADP produced, researchers can precisely quantify CaMKII activity.

Quantitative Data
The following table summarizes the key physicochemical and kinetic parameters of

Autocamtide 2, amide.

Parameter Value Reference(s)

Amino Acid Sequence
Lys-Lys-Ala-Leu-Arg-Arg-Gln-

Glu-Thr-Val-Asp-Ala-Leu
[1][2]

One-Letter Sequence KKALRRQETVDAL [1]

Molecular Weight 1527.79 g/mol [1]

CAS Registry Number 129198-88-5 [1]

Km for CaMKII 2 µM [3]

Vmax for CaMKII

Not explicitly stated, but the

Vmax of autonomous CaMKII

is decreased compared to

stimulated activity.

[5]

Signaling Pathway
CaMKII is a crucial serine/threonine kinase that plays a pivotal role in numerous cellular

processes, including synaptic plasticity, learning, and memory.[6] Its activity is tightly regulated

by intracellular calcium levels. An increase in intracellular Ca2+ leads to the binding of Ca2+ to

calmodulin (CaM). The resulting Ca2+/CaM complex then binds to the regulatory domain of

CaMKII, causing a conformational change that relieves autoinhibition and activates the kinase.

This activation allows CaMKII to phosphorylate various downstream substrates, including ion

channels, transcription factors, and other kinases, thereby modulating their activity.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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